Cas no 76787-63-8 ((R)-Apomorphine-d4 Hydrochloride)

• Product Name: (R)-Apomorphine-d4 Hydrochloride
• CAS No: 76787-63-8
• MF: C₁₇H₁₈ClNO₂
• MW: 308.814132213593
• CID: 1065242
• PubChem ID: 71313467
• Update Time: 2025-05-20

(R)-Apomorphine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Apomorphine-d5 Hydrochloride (Major)
• (6aR)-1,2,3,8,9-pentadeuterio-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol,hydrochloride
• (R)-APOMORPHINE-D4 HYDROCHLORIDE
• (6Ar)-1,2,3,8,9-pentadeuterio-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol;hydrochloride
• (R)-APOMORPHINE-D5 HCL
• (6aR)-6-Methyl(1,2,3,8,9-~2~H_5_)-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol--hydrogen chloride (1/1)
• DTXSID70747051
• AT22464
• 1795787-10-8
• 76787-63-8
• (R)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo[de,g]quinoline-1,2,3,8,9-d5-10,11-diol-d5 Hydrochloride; Apomorphine-1,2,3,8,9-d5 Hydrochloride;
• (R)-Apomorphine-d4 Hydrochloride

• Inchi： 1S/C17H17NO2.ClH/c1-18-8-7-10-3-2-4-12-15(10)13(18)9-11-5-6-14(19)17(20)16(11)12;/h2-6,13,19-20H,7-9H2,1H3;1H/t13-;/m1./s1/i2D,3D,4D,5D,6D;
• InChI Key： SKYZYDSNJIOXRL-KJVIRAPFSA-N
• SMILES： Cl.OC1=C(C([2H])=C([2H])C2=C1C1=C([2H])C([2H])=C([2H])C3CCN(C)[C@H](C2)C=31)O

Computed Properties

• Exact Mass: 308.1339902g/mol
• Monoisotopic Mass: 308.1339902g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on (R)-Apomorphine-d4 Hydrochloride

Introduction to (R)-Apomorphine-d4 Hydrochloride (CAS No. 76787-63-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (R)-Apomorphine-d4 Hydrochloride, identified by its CAS No. 76787-63-8, has garnered significant attention due to its unique properties and applications. This compound is a deuterated derivative of apomorphine, a potent non-selective dopamine receptor agonist, and its hydrochloride salt enhances its solubility and bioavailability. The inclusion of deuterium atoms (denoted by the suffix "-d4") not only aids in tracing metabolic pathways but also improves the compound's stability and pharmacokinetic profiles.

Apomorphine, a synthetic derivative of morphine, has been extensively studied for its potential in treating various neurological and cardiovascular disorders. The (R)-enantiomer, in particular, exhibits higher affinity for dopamine D2 receptors compared to its S-enantiomer, making it a promising candidate for therapeutic interventions. The hydrochloride form of (R)-Apomorphine-d4 is particularly valuable in research settings where precise quantification and tracking are essential. This compound is widely utilized in preclinical and clinical studies to investigate the mechanisms of action of dopamine receptor agonists and to develop novel drug formulations.

The use of deuterated compounds like (R)-Apomorphine-d4 Hydrochloride has become increasingly prevalent in modern pharmacology due to advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. These analytical methods allow researchers to accurately determine the presence and concentration of specific isotopic forms of compounds, which is crucial for understanding their metabolic behavior and pharmacological effects. For instance, studies have shown that deuterated apomorphine exhibits a longer half-life and reduced susceptibility to enzymatic degradation, making it an ideal tool for investigating long-term therapeutic effects.

Recent research has highlighted the potential applications of (R)-Apomorphine-d4 Hydrochloride in treating conditions such as Parkinson's disease, where dopamine dysregulation is a key pathological feature. Apomorphine has demonstrated efficacy in improving motor symptoms by stimulating dopamine release in the brain. The deuterated version offers a more controlled release profile, potentially reducing side effects associated with rapid dopamine receptor activation. Additionally, its use as a research tool has facilitated the discovery of new therapeutic strategies targeting dopamine pathways.

In clinical trials, (R)-Apomorphine-d4 Hydrochloride has been evaluated for its ability to enhance dopaminergic signaling in patients with neurodegenerative disorders. Preliminary results indicate that this compound may offer significant benefits over traditional treatments by providing sustained dopaminergic activity with minimal toxicity. The hydrochloride salt form ensures better absorption and distribution within the body, thereby improving therapeutic outcomes. Furthermore, the incorporation of deuterium atoms allows for non-invasive monitoring of drug metabolism using advanced imaging techniques.

The synthesis and characterization of (R)-Apomorphine-d4 Hydrochloride represent a significant advancement in medicinal chemistry. The process involves multi-step organic reactions followed by purification techniques to achieve high enantiomeric purity. Researchers have leveraged cutting-edge technologies such as chiral chromatography and enzymatic resolution to isolate the desired enantiomer. This meticulous approach ensures that the final product meets stringent quality standards required for pharmaceutical applications.

The implications of using (R)-Apomorphine-d4 Hydrochloride extend beyond basic research; it also holds promise for drug development pipelines targeting central nervous system disorders. By providing a stable and traceable form of apomorphine, this compound enables more accurate dosing regimens and personalized medicine approaches. Future studies may explore its potential in combination therapies or as a lead compound for designing next-generation dopaminergic drugs.

As our understanding of neurological disorders continues to evolve, compounds like (R)-Apomorphine-d4 Hydrochloride will play an increasingly critical role in both research and clinical practice. The ability to precisely modulate dopamine receptor activity without significant off-target effects makes this derivative an invaluable asset in the pharmacopeia. Continued investigation into its mechanisms of action and therapeutic potential will likely uncover new avenues for treating conditions characterized by dopamine deficiency or dysregulation.